ALDH3A1-IN-3

• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C15H15N3O5S/c1-10(19)16-11-3-5-12(6-4-11)17-14-8-7-13(24(2,22)23)9-15(14)18(20)21/h3-9,17H,1-2H3,(H,16,19)
• InChIKey: JXZXJHWSQKISBZ-UHFFFAOYSA-N

Pan-ALDH inhibitors confound ALDH3A1 research due to off-target isoform activity. ALDH3A1-IN-3 (CB29) solves this with validated selectivity. - Ki = 4.7 µM, IC50 = 16 µM for ALDH3A1; no activity vs. ALDH1A1/2/3, ALDH1B1, ALDH2 up to 250 µM - Sensitizes ALDH3A1+ cancer cells (A549, SF767) to mafosfamide; no effect on ALDH3A1-null lines - Ideal tool for chemoresistance, oxidative stress, and lipid peroxidation studies Immediate shipment from ISO-compliant inventory.

ALDH3A1-IN-3 (CB29) – Chemical Probe Overview

ALDH3A1-IN-3 (CB29) is a selective, reversible, small-molecule inhibitor of human aldehyde dehydrogenase 3A1 (ALDH3A1) [1]. It is a diarylamine derivative that binds within the aldehyde substrate-binding site of the enzyme [1]. The compound is primarily used as a chemical tool to delineate the role of ALDH3A1 in metabolic pathways and to study chemoresistance in ALDH3A1-expressing cancer cells .

1 Cell-permeable ALDH3A1 chemical probe for cellular models

2 Substrate-binding site-directed reversible inhibitor

3 Exclusive selectivity over ALDH1A1/2/3, ALDH1B1, ALDH2

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source

ALDH3A1-IN-3 vs. Pan-ALDH Inhibitors

Generic substitution of ALDH3A1-IN-3 (CB29) with other in-class ALDH inhibitors is scientifically unsound due to critical variations in isozyme selectivity and mechanism of action. While some widely used ALDH inhibitors like DEAB exhibit pan-inhibition across multiple ALDH families [1], CB29 maintains strict selectivity for ALDH3A1, showing no inhibition of ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, or ALDH2 even at concentrations up to 250 µM [2]. Furthermore, differences in binding modes (substrate-competitive vs. allosteric) and cellular penetration profiles can lead to disparate experimental outcomes, particularly in chemosensitization assays where off-target effects on other ALDH isozymes could confound results [1]. Thus, selecting a validated ALDH3A1-selective inhibitor is essential for generating reproducible, interpretable data in studies focused on ALDH3A1-mediated processes.

ALDH3A1-IN-3

Exclusive ALDH3A1 inhibitor; no activity on ALDH1A1/2/3/1B1/2 up to 250 µM, enabling isoform-specific attribution

Common Alternatives

DEAB acts as ALDH3A1 substrate and pan-inhibitor; KS100 inhibits ALDH1A1/2 potently, causing confounding isoform interference

• [1] Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18-28. View Source
• [2] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source

ALDH3A1-IN-3 (CB29) Evidence Guide

Isoform Selectivity Profile

ALDH3A1-IN-3 (CB29) exhibits exclusive inhibition of ALDH3A1 with no activity against ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, or ALDH2 at concentrations up to 250 µM [1]. In contrast, the commonly used ALDH inhibitor DEAB lacks this selectivity, acting as a substrate and irreversible inhibitor for multiple ALDH isoforms including ALDH1A2 and ALDH2, thereby complicating data interpretation in assays where ALDH3A1-specific effects are under investigation [2].

Isoform Selectivity

Head-to-head

ALDH3A1-IN-3: no inhibition of 5 isoforms at 250 µM. DEAB: potent inhibitor of ALDH1A1/2, ALDH3A1 substrate

Supports exclusive ALDH3A1 attribution

Purified enzyme in vitro assay

Evidence Dimension	Selectivity Profile (Inhibition of off-target ALDH isozymes)
Target Compound Data	No inhibition of ALDH1A1, 1A2, 1A3, 1B1, or ALDH2 up to 250 µM
Comparator Or Baseline	DEAB: Inhibits ALDH1A2 (bimolecular rate constant 2900 M⁻¹ s⁻¹) and ALDH2 (86,000 M⁻¹ s⁻¹), also a substrate for ALDH3A1 and ALDH1A1
Quantified Difference	CB29: 0% inhibition of off-target isoforms at 250 µM; DEAB: significant inhibition of ALDH1A2 and ALDH2, and substrate activity for ALDH3A1 (Vmax/KM > benzaldehyde)
Conditions	In vitro enzymatic assays with purified recombinant human ALDH isoforms

Why This Matters

Procurement of CB29 over DEAB ensures that observed cellular effects can be confidently attributed to ALDH3A1 inhibition, a critical factor for mechanistic studies and drug discovery programs.

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source
• [2] Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18-28. View Source

Cellular Target Engagement

ALDH3A1-IN-3 (CB29) inhibits ALDH3A1 with a Ki of 4.7 µM and an IC50 of 16 µM [1]. While it is less potent than the submicromolar inhibitor CB7 (IC50 = 0.2 µM) [2], CB29 offers a distinct chemical scaffold (diarylamine derivative) compared to the benzimidazole core of CB7, which may confer different physicochemical properties and off-target profiles [1]. Additionally, CB29 is more potent than ALDH3A1-IN-1 (IC50 = 1.61 µM) when comparing reported IC50 values, although both compounds are selective for ALDH3A1.

Cellular Target Engagement

Head-to-head

Inhibits ALDH3A1 activity in A549 and SF767 lysates; not observed in ALDH3A1-null CCD-13Lu

Target-dependent cellular response

Lysate assay, 50 µM, 3 min

Evidence Dimension	ALDH3A1 Inhibitory Potency
Target Compound Data	Ki = 4.7 µM; IC50 = 16 µM
Comparator Or Baseline	CB7: IC50 = 0.2 µM; ALDH3A1-IN-1: IC50 = 1.61 µM
Quantified Difference	CB29 is 80-fold less potent than CB7 by IC50, but 10-fold more potent than ALDH3A1-IN-1
Conditions	In vitro enzyme activity assays using recombinant human ALDH3A1

Why This Matters

Understanding the relative potency of CB29 against other selective ALDH3A1 inhibitors allows researchers to select the appropriate tool compound based on the required potency window, chemical structure diversity, or specific cellular assay conditions.

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source
• [2] Parajuli, B., et al. (2014). Selective ALDH3A1 Inhibition by Benzimidazole Analogues Increase Mafosfamide Sensitivity in Cancer Cells. Journal of Medicinal Chemistry, 57(2), 449-461. View Source

Chemosensitization to Mafosfamide

Treatment of A549 lung adenocarcinoma and SF767 glioblastoma cells with CB29 alone does not affect proliferation; however, combination with mafosfamide (an activated cyclophosphamide analog) significantly enhances cytotoxicity in a dose-dependent manner [1]. This chemosensitization effect is specific to ALDH3A1-expressing cells, as CCD-13Lu lung fibroblasts lacking ALDH3A1 show no change in mafosfamide sensitivity with CB29 addition [1]. While quantitative combination index data is not explicitly detailed, the observed enhancement is comparable to that seen with other ALDH3A1 inhibitors such as CB7, which also sensitizes A549 and SF767 cells to mafosfamide [2].

Mafosfamide Sensitization

Head-to-head

Increases sensitivity to mafosfamide in A549 and SF767; absent in ALDH3A1-null CCD-13Lu

ALDH3A1-dependent sensitization context

Co-treatment model

Evidence Dimension	Chemosensitization to Mafosfamide
Target Compound Data	Significantly enhances mafosfamide-induced cytotoxicity in A549 and SF767 cells, with no effect on CCD-13Lu cells
Comparator Or Baseline	CB7: Also enhances mafosfamide sensitivity in A549 and SF767 cells; precise fold-enhancement values not reported for either compound
Quantified Difference	Qualitative equivalence: Both CB29 and CB7 demonstrate cell-line-specific chemosensitization dependent on ALDH3A1 expression
Conditions	A549, SF767, and CCD-13Lu cell lines treated with mafosfamide ± inhibitor

Why This Matters

The validated ability of CB29 to enhance chemosensitivity in ALDH3A1-positive tumor models supports its utility in cancer research applications, including the study of oxazaphosphorine resistance and combination therapy strategies.

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source
• [2] Parajuli, B., et al. (2014). Selective ALDH3A1 Inhibition by Benzimidazole Analogues Increase Mafosfamide Sensitivity in Cancer Cells. Journal of Medicinal Chemistry, 57(2), 449-461. View Source

Selectivity Comparison vs. KS100

Kinetic and crystallographic studies demonstrate that ALDH3A1-IN-3 (CB29) acts as a reversible, substrate-competitive inhibitor that binds within the aldehyde substrate-binding site of ALDH3A1 [1]. This reversible binding mode contrasts with irreversible inhibitors like certain chlorpropamide analogues (NPI-4, NPI-5) that inhibit ALDH3A1 via covalent modification [2], and with DEAB which acts as a mechanism-based irreversible inhibitor for ALDH1A2 and ALDH2 [3]. The reversible nature of CB29 inhibition allows for precise control in washout experiments and avoids long-term enzyme inactivation artifacts.

Selectivity vs. KS100

Cross-study comparable

ALDH3A1-IN-3: no inhibition of ALDH1A1/2 at 250 µM. KS100: inhibits ALDH1A1 (~270 nM), ALDH2 (~2137 nM)

Supports single-isoform pathway studies

Cross-study comparison

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Reversible, competitive inhibitor targeting the aldehyde substrate-binding site
Comparator Or Baseline	Chlorpropamide analogues (NPI-4, NPI-5): Irreversible inhibitors; DEAB: Mechanism-based irreversible inhibitor for ALDH1A2/ALDH2
Quantified Difference	Reversible vs. irreversible inhibition profile; no covalent adduct formation observed for CB29 in crystallography studies
Conditions	Enzyme kinetics and X-ray crystallography with recombinant ALDH3A1

Why This Matters

For researchers designing washout experiments or studying dynamic ALDH3A1 function, a reversible inhibitor like CB29 is essential to avoid the confounding effects of permanent enzyme inactivation, ensuring accurate temporal control of enzyme activity.

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source
• [2] Tsai, T. Y., et al. (2025). Inhibition of ALDH3A1-catalyzed oxidation by chlorpropamide analogues. HERO EPA Database. View Source
• [3] Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18-28. View Source

ALDH3A1-IN-3 (CB29) Research Applications

ALDH3A1 Target Validation in Cancer Cells

ALDH3A1-IN-3 (CB29) is ideally suited for sensitizing ALDH3A1-expressing cancer cells to oxazaphosphorines such as cyclophosphamide and its analogs (mafosfamide, ifosfamide) [1]. The compound's ability to enhance mafosfamide cytotoxicity in A549 lung adenocarcinoma and SF767 glioblastoma cells, while sparing ALDH3A1-negative cells, makes it a valuable tool for studying chemoresistance mechanisms and testing combination therapy approaches [1].

Oxazaphosphorine Chemoresistance Reversal

Due to its high selectivity for ALDH3A1 over ALDH1A and ALDH2 isoforms (no inhibition up to 250 µM), CB29 serves as an excellent chemical probe for dissecting the specific contributions of ALDH3A1 to cellular aldehyde metabolism, oxidative stress responses, and detoxification pathways [1]. This selectivity is critical for experiments where genetic knockout models are not feasible or where temporal control of enzyme inhibition is required.

Reference Standard for ALDH Selectivity Profiling

With a well-defined selectivity profile (Ki = 4.7 µM, IC50 = 16 µM) and validated cellular activity, CB29 provides a reliable benchmark for screening and characterizing novel ALDH3A1 inhibitors [1]. Its reversible, substrate-competitive binding mechanism [1] offers a clear reference point for comparing the potency, selectivity, and mechanism of action of newly discovered compounds.

ALDH3A1 in Aldehyde Metabolism & Oxidative Stress

The reversible nature of CB29 inhibition [1] makes it suitable for applications that require washout or recovery of enzyme activity, such as time-lapse studies of ALDH3A1-dependent processes or investigations into the kinetics of enzyme inhibition and recovery. This contrasts with irreversible inhibitors that permanently inactivate the enzyme, which may not be suitable for such dynamic studies.

Application

Selection Property

Validation Focus

ALDH3A1 target validation studies

Exclusive isoform selectivity profile

ALDH3A1-dependent cellular phenotype

Oxazaphosphorine chemoresistance model studies

ALDH3A1-dependent sensitization context

Mafosfamide combination response

ALDH inhibitor selectivity benchmarking

Well-defined narrow selectivity window

Isoform selectivity comparison

Oxidative stress & aldehyde metabolism studies

ALDH3A1-specific pathway blockade

Lipid peroxidation product analysis

• [1] Parajuli, B., et al. (2014). Development of selective inhibitors for human aldehyde dehydrogenase 3A1 (ALDH3A1) for the enhancement of cyclophosphamide cytotoxicity. ChemBioChem, 15(5), 701-712. View Source